Benzothiazolium, 3-(2-hydroxyethyl)-6-methoxy-2-methyl-, bromide

• CAS No.: 63815-81-6
• Molecular Formula: C11H14BrNO2S
• Molecular Weight: 304.21 g/mol
• IUPAC Name: 2-(6-methoxy-2-methyl-1,3-benzothiazol-3-ium-3-yl)ethanol;bromide
• InChI: InChI=1S/C11H14NO2S.BrH/c1-8-12(5-6-13)10-4-3-9(14-2)7-11(10)15-8;/h3-4,7,13H,5-6H2,1-2H3;1H/q+1;/p-1
• InChI Key: YISSRLOWMOZAKJ-UHFFFAOYSA-M
• Canonical SMILES: CC1=[N+](C2=C(S1)C=C(C=C2)OC)CCO.[Br-]

Description

Benzothiazolium, 3-(2-hydroxyethyl)-6-methoxy-2-methyl-, bromide is a useful research compound. Its molecular formula is C11H14BrNO2S and its molecular weight is 304.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 6-methoxy-2-methylbenzothiazole (1.82 g) and 2-bromoethanol (8.8 g) was stirred and heated in an oil bath at 120° C. for 74 hours. After cooling the reaction mixture to room temperature, adding ethyl acetate (25 ml) and stirring for 1 hour, the solid was filtered and collected. The solid was then dissolved in methanol (50 ml) and charcoal (0.5 g) was added. The charcoal was removed by passing through a pad of Celite. The solution was then concentrated to a small volume and triturated with ethyl acetate (100 ml). The solid was collected, washed with ethyl acetate (2×30 ml) and dried in an oven under high vacuum at 50° C. overnight to obtain 0.9 g (30%) of 4c.